Bay-85-8501 mechanism of action
Bay-85-8501 mechanism of action
An In-depth Technical Guide on the Core Mechanism of Action of BAY-85-8501
This guide provides a detailed overview of the mechanism of action, preclinical and clinical data for BAY-85-8501, a novel, selective, and reversible inhibitor of Human Neutrophil Elastase (HNE). The information is intended for researchers, scientists, and drug development professionals.
Introduction
Human Neutrophil Elastase (HNE) is a serine protease stored in the azurophilic granules of neutrophils.[1][2] It plays a crucial role in the breakdown of extracellular matrix proteins, such as elastin and collagen, and is a key mediator of tissue remodeling and inflammation.[1][3] An imbalance between HNE and its endogenous inhibitors can lead to excessive proteolytic activity, contributing to the pathogenesis of several inflammatory pulmonary diseases, including bronchiectasis, chronic obstructive pulmonary disease (COPD), and pulmonary hypertension.[3][4] BAY-85-8501 is a potent and selective inhibitor of HNE, developed to restore this protease/anti-protease balance and mitigate the downstream inflammatory cascade.[3][4]
Core Mechanism of Action
BAY-85-8501 functions as a selective, reversible, and potent inhibitor of Human Neutrophil Elastase (HNE).[5] Its mechanism of action is centered on the direct inhibition of HNE's enzymatic activity, thereby preventing the degradation of structural proteins in the lung and reducing the perpetuation of the inflammatory response.[2][6]
Signaling Pathway
The inflammatory cascade in many pulmonary diseases involves the recruitment of neutrophils to the lungs, where they release HNE.[7] HNE, in turn, contributes to tissue damage and perpetuates inflammation through several mechanisms:
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Direct Tissue Damage: Cleavage of key extracellular matrix proteins like elastin, leading to loss of lung elasticity and integrity.[2]
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Mucus Hypersecretion: HNE stimulates the expression of mucin genes (MUC5AC and MUC5B), leading to increased mucus production and impaired mucociliary clearance.[2]
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Pro-inflammatory Cascade: HNE can upregulate the expression of inflammatory chemokines such as Interleukin-8 (IL-8), which acts as a potent neutrophil chemoattractant, thus creating a self-amplifying loop of neutrophilic inflammation.[2][7]
BAY-85-8501 directly binds to HNE, blocking its active site and preventing these downstream effects. This targeted inhibition is designed to reduce lung injury and inflammation.[5][8]
Quantitative Data
The following tables summarize the key quantitative data for BAY-85-8501 from in vitro, preclinical, and clinical studies.
In Vitro and Preclinical Efficacy
| Parameter | Value | Species | Notes |
| IC50 (HNE) | 65 pM | Human | Demonstrates picomolar potency against the primary target.[5] |
| Ki (HNE) | 0.08 nM | Human | Indicates high binding affinity to Human Neutrophil Elastase.[5] |
| Ki (MNE) | 6 nM | Murine | Shows potency against Murine Neutrophil Elastase, relevant for preclinical models.[5] |
| Minimal Effective Dose | 0.01 mg/kg po | Mouse | In a protease-induced acute lung injury model, this dose significantly decreased hemoglobin concentration.[4] |
Clinical Trial Design and Dosages
| Phase | Study Design | Dosage(s) | Population |
| Phase I (SDE) | Single-Dose-Escalation | 0.05, 0.1, 0.2, 0.5, 1.0 mg (oral liquid) | Healthy Male Subjects |
| Phase I (MD) | Multiple-Dose | 0.3 - 1 mg (tablets, once daily for 14 days) | Healthy Male Subjects |
| Phase IIa | Randomized, Double-blind, Placebo-controlled, Parallel Group | 1 mg (two 0.5 mg tablets, once daily for 28 days) | Non-CF Bronchiectasis Patients |
SDE: Single-Dose Escalation; MD: Multiple-Dose; non-CF: non-Cystic Fibrosis
Pharmacokinetic Parameters (in Healthy Male Subjects)
| Parameter | Value | Notes |
| Time to Maximum Concentration (Tmax) | ~1 hour | Rapid absorption following oral administration.[3] |
| Mean Half-life (t1/2) | 145 - 175 hours | Long half-life supports once-daily dosing.[3] |
| Renal Elimination (unchanged drug) | < 4% | Indicates that renal excretion is a minor pathway of elimination.[3] |
Pharmacodynamic Outcomes
| Assay | Result | Study Population | Notes |
| Ex-vivo Zymosan Whole Blood Challenge | Up to 90% target inhibition at trough (24h) | Healthy Male Subjects (MD) | Demonstrates sustained target engagement over a 24-hour dosing interval.[4] |
| HNE Activity in Blood (Zymosan Challenge) | Significant decrease vs. placebo (P=0.0250) | Non-CF Bronchiectasis Patients | Confirms target engagement in the patient population.[9] |
| Sputum HNE Activity | No significant change vs. placebo | Non-CF Bronchiectasis Patients | Suggests that the 28-day treatment duration may be insufficient to see effects in sputum.[8][9] |
Experimental Protocols
Detailed experimental protocols for the cited studies are not fully available in the public domain. However, based on the provided information, the following outlines the general methodologies used.
In Vitro Enzyme Inhibition Assays
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Objective: To determine the potency of BAY-85-8501 against HNE.
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General Protocol: A fluorogenic or chromogenic substrate specific for HNE is incubated with the enzyme in the presence of varying concentrations of BAY-85-8501. The rate of substrate cleavage is measured spectrophotometrically or fluorometrically. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is then calculated.
Preclinical Acute Lung Injury Model
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Objective: To assess the in vivo efficacy of BAY-85-8501 in a disease-relevant animal model.
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General Protocol:
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Mice are administered BAY-85-8501 or vehicle orally.
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After a specified time, acute lung injury is induced by intratracheal instillation of a protease (e.g., HNE).
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After a further period, bronchoalveolar lavage (BAL) fluid is collected to measure markers of lung injury and inflammation, such as hemoglobin concentration and neutrophil count.
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Clinical Trial Methodology (Phase IIa)
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Objective: To assess the safety, tolerability, and efficacy of BAY-85-8501 in patients with non-CF bronchiectasis.[10]
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Design: A randomized, double-blind, placebo-controlled, parallel-group study.[9]
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Procedure:
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Eligible patients were randomized to receive either 1 mg of BAY-85-8501 or a placebo once daily for 28 days.[6]
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Safety and tolerability were assessed by monitoring treatment-emergent adverse events (TEAEs).[9]
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Secondary endpoints included changes in health-related quality of life, pulmonary function tests, and biomarkers in sputum, blood, and urine.[9]
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Pharmacokinetic parameters were also evaluated.[9]
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Summary and Conclusion
BAY-85-8501 is a highly potent and selective inhibitor of Human Neutrophil Elastase with a pharmacokinetic profile that supports once-daily dosing.[3] Preclinical studies have demonstrated its efficacy in an animal model of acute lung injury.[4] In clinical trials, BAY-85-8501 was found to be safe and well-tolerated in both healthy volunteers and patients with non-CF bronchiectasis.[3][9] While target engagement was demonstrated in the blood of patients, a 28-day treatment period did not result in significant improvements in pulmonary function or reductions in sputum HNE activity.[8][9] This suggests that longer-term studies may be necessary to observe clinical efficacy in this patient population.[9] The data to date support the continued investigation of BAY-85-8501 as a potential therapeutic agent for HNE-driven pulmonary diseases.
References
- 1. Freezing the Bioactive Conformation to Boost Potency: The Identification of BAY 85-8501, a Selective and Potent Inhibitor of Human Neutrophil Elastase for Pulmonary Diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Neutrophil elastase in bronchiectasis - PMC [pmc.ncbi.nlm.nih.gov]
- 3. publications.ersnet.org [publications.ersnet.org]
- 4. publications.ersnet.org [publications.ersnet.org]
- 5. medchemexpress.com [medchemexpress.com]
- 6. hra.nhs.uk [hra.nhs.uk]
- 7. Neutrophil Elastase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Safety and efficacy of the human neutrophil elastase inhibitor BAY 85-8501 for the treatment of non-cystic fibrosis bronchiectasis: A randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. ClinicalTrials.gov [clinicaltrials.gov]
